2,3-Dichloro-4-methyl-1-nitro-5-(trifluoromethyl)benzene
Overview
Description
2,3-Dichloro-4-methyl-1-nitro-5-(trifluoromethyl)benzene, also known as DCNTB, is a highly reactive compound that has been extensively studied for its applications in scientific research. DCNTB is a member of the nitrobenzene family, which is known for its wide range of applications in the chemical industry.
Scientific Research Applications
Degradation and Stability of Nitisinone
- Degradation Processes of Nitisinone : A study on nitisinone, a compound with a nitro-trifluoromethyl benzene ring, explored its degradation products under various conditions using LC-MS/MS. This research is critical for understanding the stability and potential environmental impact of similar compounds. It found that nitisinone stability increases with the pH of the solution, identifying major degradation products under different conditions (Barchańska et al., 2019).
Synthesis and Application of Heterocyclic Compounds
- Synthesis of Heterocyclic Compounds : The importance of heterocyclic compounds, including those with nitro and trifluoromethyl groups, in medicinal chemistry has been highlighted. Such compounds have been evaluated for a wide spectrum of biological activities, indicating their potential in drug development (Verma et al., 2019).
Supramolecular Chemistry Applications
- Ordering Moiety in Supramolecular Chemistry : Benzene-1,3,5-tricarboxamide compounds, which can relate to the structural complexity and applications of dichloro-methyl-nitro-trifluoromethyl benzene compounds, have been used in a variety of applications from nanotechnology to biomedical applications, showcasing the versatility of aromatic compounds in supramolecular assemblies (Cantekin et al., 2012).
Environmental and Biological Monitoring
- Biological Monitoring of Occupational Exposure : The study on the urinary excretion of solvents and gases, including aromatic compounds, underscores the significance of monitoring environmental and occupational exposure to hazardous chemicals. This research is vital for understanding the exposure levels and potential health risks associated with chemicals including chlorinated and nitro benzene derivatives (Gobba et al., 1997).
Future Directions
Properties
IUPAC Name |
2,3-dichloro-4-methyl-1-nitro-5-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl2F3NO2/c1-3-4(8(11,12)13)2-5(14(15)16)7(10)6(3)9/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDAGFTHJEWDKIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1C(F)(F)F)[N+](=O)[O-])Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Cl2F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40647438 |
Source
|
| Record name | 2,3-Dichloro-4-methyl-1-nitro-5-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40647438 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
115571-68-1 |
Source
|
| Record name | 2,3-Dichloro-4-methyl-1-nitro-5-(trifluoromethyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=115571-68-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3-Dichloro-4-methyl-1-nitro-5-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40647438 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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